Cas no 56266-79-6 (1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy-)

• Product Name: 1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy-
• CAS No: 56266-79-6
• MF: C₁₄H₅Cl₃N₂O
• MW: 323.561300039291
• CID: 349382
• PubChem ID: 22104059
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy-
• 3,4,6-trichloro-5-phenoxybenzene-1,2-dicarbonitrile
• 56266-79-6
• DTXSID20622465
• 3,5,6-Trichloro-l,2-dicyano-4-phenoxybenzene
• 3,5,6-Trichloro-1,2-dicyano-4-phenoxybenzene
• SCHEMBL8694197
• LAXOPMROGSFCJQ-UHFFFAOYSA-N

• Inchi： 1S/C14H5Cl3N2O/c15-11-9(6-18)10(7-19)12(16)14(13(11)17)20-8-4-2-1-3-5-8/h1-5H
• InChI Key： LAXOPMROGSFCJQ-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C#N)C(=C(C=1OC1C=CC=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 321.94695
• Monoisotopic Mass: 321.946746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81